Cas no 90-93-7 (4,4'-Bis(diethylamino)benzophenone)

4,4'-Bis(diethylamino)benzophenone is a benzophenone derivative featuring diethylamino substituents at the 4 and 4' positions. This compound is primarily utilized as a photoinitiator in UV-curable coatings, inks, and adhesives due to its efficient absorption of UV light and ability to generate free radicals for polymerization. Its extended conjugation and electron-donating diethylamino groups enhance its reactivity, making it suitable for applications requiring rapid curing under UV exposure. The compound exhibits good solubility in organic solvents, facilitating formulation flexibility. Additionally, its stability under processing conditions ensures consistent performance in industrial applications. Its role in photochemical reactions also makes it valuable in research and specialty chemical synthesis.
4,4'-Bis(diethylamino)benzophenone structure
90-93-7 structure
Product Name:4,4'-Bis(diethylamino)benzophenone
CAS No:90-93-7
MF:C21H28N2O
MW:324.459825515747
MDL:MFCD00009044
CID:34576
PubChem ID:87563333
Update Time:2025-06-08

4,4'-Bis(diethylamino)benzophenone Chemical and Physical Properties

Names and Identifiers

    • Bis(4-(diethylamino)phenyl)methanone
    • Michlers Ethylketone
    • 4,4-Bis(Diethylamino) Benzophenone
    • MCO
    • Photoinitiator-MEK
    • 4,4'-Bis(diethylamino)benzophenone
    • 4,4′-Bis(diethylamino)benzophenone
    • bis[4-(diethylamino)phenyl]methanone
    • Tetraethylmethanol
    • N,N,N',N'-Tetraethyl-4,4'-diaminobenzophenone
    • Benzophenone,4,4'-bis(diethylamino)- (6CI,7CI,8CI)
    • 4,4'-(Tetraethyldiamino)benzophenone
    • 4,4'-Bis(N,N-diethylamino)benzophenone
    • 4,4'-Bis(diethylamine)benzophenone
    • 4,4'-Bis(diethylamino)diphenyl ketone
    • 4,4'-Diethylaminobenzophenone
    • EAB
    • EAB (benzophenone)
    • EAB-SS
    • EABF
    • EthylMichler ketone
    • Michler's ethyl ketone
    • NSC 36365
    • Narucure CS
    • p,p'-Bis(diethylamino)benzophenone
    • p,p'-Tetraethyldiaminobenzophenone
    • Methanone, bis[4-(diethylamino)phenyl]-
    • 4,4'-Bis(diethylamino) benzophenone
    • p,p'-(Tetraethyldiamino)benzophenone
    • 4,4-Bis(diethylamino)benzophenone
    • Ethyl Michler ketone
    • Methanone, bis(4-(diethylamino)phenyl)-
    • VYHBFRJRBHMIQZ
    • BS-17845
    • 4-[4-(diethylamino)benzoyl]-N,N-diethylaniline
    • EN300-6760066
    • NSC-70660
    • 4,4'-bis(diethylamino)benzophenon
    • B0139
    • Bis[4-(diethylamino)phenyl]methanone #
    • B1275
    • 4,4'-Di(N,N-diethylamino)benzophenone
    • 4,4/'-Bis(diethylamino)benzophenone
    • D70649
    • CS-W021000
    • NSC70660
    • 4,4'-Bis(diethylamino)benzophenone, 99%
    • AC-11741
    • MFCD00009044
    • SR-01000389294-1
    • 4,N-diethylamino)benzophenone
    • F0348-2970
    • Benzophenone, 4,4'-bis(diethylamino)-
    • SCHEMBL61950
    • SR-01000389294
    • 90-93-7
    • BIDD:GT0818
    • AKOS001483323
    • 4,4 inverted exclamation marke-bis(diethylamino)benzophenone
    • LS-183688
    • NSC36365
    • 4,4'-Bis(diethylamino)benzophenone, >=99%
    • FT-0617016
    • EINECS 202-025-4
    • NSC-36365
    • W-100323
    • Benzophenone,4'-bis(diethylamino)-
    • Oprea1_583844
    • HMS1607C21
    • DTXSID7059014
    • Benzophenone, 4,4′-bis(diethylamino)- (6CI, 7CI, 8CI)
    • Bis[4-(diethylamino)phenyl]methanone (ACI)
    • 4,4′-(Tetraethyldiamino)benzophenone
    • 4,4′-Bis(diethylamine)benzophenone
    • 4,4′-Bis(diethylamino)diphenyl ketone
    • 4,4′-Bis(N,N-diethylamino)benzophenone
    • 4,4′-Diethylaminobenzophenone
    • 4′,4-Bis(diethylamino)benzophenone
    • Chemark DEABP
    • Chivacure EMK
    • Doublecure EMK
    • Ethyl Michler's Ketone
    • JRCure EMK
    • Kayacure EAB
    • N,N,N′,N′-Tetraethyl-4,4′-diaminobenzophenone
    • Omnirad EMK
    • p,p′-Bis(diethylamino)benzophenone
    • p,p′-Tetraethyldiaminobenzophenone
    • Photoinitiator EAB
    • Photoinitiator EMK
    • SB-PI 701
    • C21H28N2O
    • 4,4\\'-Bis(diethylamino) benzophenone
    • DTXCID4048698
    • NS00020039
    • 4,4 inverted exclamation marka-Bis(diethylamino)benzophenone
    • DB-078843
    • MDL： MFCD00009044
    • Inchi： 1S/C21H28N2O/c1-5-22(6-2)19-13-9-17(10-14-19)21(24)18-11-15-20(16-12-18)23(7-3)8-4/h9-16H,5-8H2,1-4H3
    • InChI Key： VYHBFRJRBHMIQZ-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC(N(CC)CC)=CC=1)C1C=CC(N(CC)CC)=CC=1
    • BRN： 2148611

Computed Properties

  • Exact Mass: 324.22000
  • Monoisotopic Mass: 324.220164
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 23.6
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Powder
  • Density: 1.0480
  • Melting Point: 92.0 to 97.0 deg-C
  • Boiling Point: 475.7 °C at 760 mmHg
  • Flash Point: Fahrenheit: 303.8 ° f
    Celsius: 151 ° c
  • Refractive Index: 1.581
  • PH: 4-6 (50g/l, H2O, 20℃)
  • Water Partition Coefficient: Insoluble
  • PSA: 23.55000
  • LogP: 4.61000
  • Sensitiveness: Light Sensitive
  • λmax: 352(THF)(lit.)
  • Solubility: Soluble in ethanol.

4,4'-Bis(diethylamino)benzophenone Security Information

  • Symbol: GHS07 GHS09
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335,H400
  • Warning Statement： P261,P273,P305+P351+P338
  • Hazardous Material transportation number：UN 3077 9/PG 3
  • WGK Germany：2
  • Hazard Category Code： 36/37/38-50/53
  • Safety Instruction： S26-S60-S61-S36-S24/25
  • FLUKA BRAND F CODES：8
  • RTECS：OS9545500
  • Hazardous Material Identification： Xi N
  • HazardClass：9
  • PackingGroup：III
  • TSCA：Yes
  • Safety Term：9
  • Packing Group：III
  • Risk Phrases：R36/37/38

4,4'-Bis(diethylamino)benzophenone Customs Data

  • HS CODE：2922399090
  • Customs Data：

    China Customs Code:

    2922399090

    Overview:

    2922399090 Other amino aldehydes\Amino ketones and their salts(Including aminoquinone and its salts,Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922399090 other amino-aldehydes, amino-ketones and amino-quinones, other than those containing more than one kind of oxygen function; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4,4'-Bis(diethylamino)benzophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
160326-25G
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 90-93-7
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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4,4'-Bis(diethylamino)benzophenone Production Method

Production Method 1

135-91-1 135-91-1
90-93-7 90-93-7
Reaction Conditions
1.1 Reagents: Oxygen Solvents: Methanol
Reference
Method for synthesizing 4,4'-bis(diethylamino)benzophenone
, China, , ,

Production Method 2

90-93-7 90-93-7
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide ,  Oxygen Solvents: Tetrahydrofuran ;  rt
1.2 Reagents: Water
Reference
Oxidative Cleavage of Csp3-Csp2 and Csp3-H Bonds with KOtBu: Highly Robust and Practical Synthesis of Diaryl/(het-Ar) Ketones
Yaragorla, Srinivasarao ; Khan, Tabassum; Behera, Ahalya, Journal of Organic Chemistry, 2023, 88(4), 2103-2112

Production Method 3

135-91-1 135-91-1
90-93-7 90-93-7
Reaction Conditions
1.1 Reagents: Chloranil ,  Sodium chlorite Solvents: 1-Hexanol
Reference
Preparation of benzophenone derivatives as photosensitizers
, Japan, , ,

Production Method 4

134-91-8 134-91-8
90-93-7 90-93-7
Reaction Conditions
1.1 Reagents: Pyridinium chlorochromate Catalysts: Silica Solvents: Dichloromethane ;  overnight, rt
Reference
Photo-induced phosphorus radical involved semipinacol rearrangement reaction: Highly synthesis of γ-oxo-phosphonates
Wang, Chunhai; Huang, Xiaoling; Liu, Xueting; Gao, Suqian; Zhao, Bin; et al, Chinese Chemical Letters, 2020, 31(3), 677-680

4,4'-Bis(diethylamino)benzophenone Raw materials

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Suzhou Senfeida Chemical Co., Ltd
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(CAS:90-93-7)4,4'-Bis(diethylamino)benzophenone
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Quantity:200KG
Purity:99%
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(CAS:90-93-7)
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Purity:99%
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Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
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(CAS:90-93-7)4,4'-Bis(diethylamino) benzophenone
Order Number:BY014
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Quantity:25kg
Purity:99.00%
Pricing Information Last Updated:Monday, 4 March 2024 18:36
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Email:sales@boyangpharm.com
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:90-93-7)四乙基米氏酮
Order Number:LE8665885;LE10561;LE5945
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:47
Price ($):discuss personally
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4,4'-Bis(diethylamino)benzophenone Related Literature

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Suzhou Senfeida Chemical Co., Ltd
(CAS:90-93-7)4,4'-Bis(diethylamino)benzophenone
sfd3783
Purity:99%
Quantity:200KG
Price ($):Inquiry
Email
Jiangsu Xinsu New Materials Co., Ltd
(CAS:90-93-7)
SFD1081
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email